N-cyclopropyl-1-(3-{[(2,4-dimethylphenyl)sulfonyl]amino}benzoyl)piperidine-4-carboxamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-1-(4-fluoro-3-methylphenyl)-5-pyridin-4-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H19ClFN5O/c1-15-14-19(6-7-20(15)25)30-22(17-9-11-26-12-10-17)21(28-29-30)23(31)27-13-8-16-2-4-18(24)5-3-16/h2-7,9-12,14H,8,13H2,1H3,(H,27,31)
• InChI Key: NJNSWMDFWQZYBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)NCCC3=CC=C(C=C3)Cl)C4=CC=NC=C4)F
• Molecular Formula: C23H19ClFN5O
• Molecular Weight: 435.9 g/mol

Description

N-cyclopropyl-1-(3-{[(2,4-dimethylphenyl)sulfonyl]amino}benzoyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H19ClFN5O and its molecular weight is 435.89. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Enzymatic Studies

The study by Hvenegaard et al. (2012) explores the metabolism of Lu AA21004, a compound structurally related to the given chemical name, focusing on its oxidative metabolism via cytochrome P450 enzymes in human liver microsomes. This research highlights the enzymatic pathways involved in metabolizing novel antidepressants, providing insights into drug design and development processes (Hvenegaard et al., 2012).

Synthetic Routes and Chemical Transformations

Several studies have focused on synthesizing derivatives of piperidine and exploring their biological activities. For example, Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, evaluating their anti-acetylcholinesterase activity. This research contributes to the development of potential therapeutic agents for conditions like Alzheimer's disease (Sugimoto et al., 1990).

Miyamoto et al. (1987) reported the synthesis of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, demonstrating their antibacterial properties. This work underlines the importance of such derivatives in developing new antibacterial agents (Miyamoto et al., 1987).

Biological Activities and Therapeutic Potentials

Research on benzamide derivatives, such as the study by Sonda et al. (2004), investigates the effects of these compounds on gastrointestinal motility, identifying their potential as prokinetic agents with reduced side effects. This research opens pathways for developing novel treatments for gastrointestinal disorders (Sonda et al., 2004).

Ajani et al. (2013) synthesized N,N-diethylamide bearing sulfonamides, demonstrating their marked potency as antibacterial agents. This work contributes to the ongoing search for new and effective antibacterial compounds (Ajani et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with dopamine receptors .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets, possibly dopamine receptors, leading to changes in cellular signaling .

Pharmacokinetics

It is soluble in dmso , which could potentially impact its bioavailability.

Action Environment

It is known to be stable at 4°c , which suggests that temperature could be a factor in its stability.